Cas no 2138027-98-0 (Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)
Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
- Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]am…
- Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- ISO 9001:2015 REACH
- 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.1]heptane-1-carboxylic acid
- EN300-657644
- 2138027-98-0
- 5-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)bicyclo[3.1.1]heptane-1-carboxylic acid
- EN300-37375173
-
- Inchi: 1S/C23H23NO4/c25-20(26)22-10-5-11-23(13-22,14-22)24-21(27)28-12-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19H,5,10-14H2,(H,24,27)(H,25,26)
- InChI Key: WDDPHMACOUFZCG-UHFFFAOYSA-N
- SMILES: C12(C(O)=O)CC(NC(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)(C1)CCC2
Computed Properties
- Exact Mass: 377.16270821g/mol
- Monoisotopic Mass: 377.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 597.9±39.0 °C(Predicted)
- pka: 4.55±0.40(Predicted)
Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-657644-0.05g |
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.1]heptane-1-carboxylic acid |
2138027-98-0 | 95.0% | 0.05g |
$684.0 | 2025-03-13 | |
| Enamine | EN300-657644-0.1g |
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.1]heptane-1-carboxylic acid |
2138027-98-0 | 95.0% | 0.1g |
$894.0 | 2025-03-13 | |
| Enamine | EN300-657644-0.25g |
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.1]heptane-1-carboxylic acid |
2138027-98-0 | 95.0% | 0.25g |
$1276.0 | 2025-03-13 | |
| Enamine | EN300-657644-0.5g |
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.1]heptane-1-carboxylic acid |
2138027-98-0 | 95.0% | 0.5g |
$2012.0 | 2025-03-13 | |
| Enamine | EN300-657644-1.0g |
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.1]heptane-1-carboxylic acid |
2138027-98-0 | 95.0% | 1.0g |
$2578.0 | 2025-03-13 | |
| Enamine | EN300-657644-2.5g |
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.1]heptane-1-carboxylic acid |
2138027-98-0 | 95.0% | 2.5g |
$5055.0 | 2025-03-13 | |
| Enamine | EN300-657644-5.0g |
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.1]heptane-1-carboxylic acid |
2138027-98-0 | 95.0% | 5.0g |
$7479.0 | 2025-03-13 | |
| Enamine | EN300-657644-10.0g |
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.1]heptane-1-carboxylic acid |
2138027-98-0 | 95.0% | 10.0g |
$11090.0 | 2025-03-13 | |
| Enamine | EN300-37375173-0.05g |
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.1]heptane-1-carboxylic acid |
2138027-98-0 | 0.05g |
$2166.0 | 2023-07-10 | ||
| Enamine | EN300-37375173-0.1g |
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.1]heptane-1-carboxylic acid |
2138027-98-0 | 0.1g |
$2268.0 | 2023-07-10 |
Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
Introduction to Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2138027-98-0)
Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2138027-98-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of bicyclic hydrocarbons, characterized by its unique structural framework which consists of three interconnected rings. The presence of functional groups such as carboxylic acid and amide moieties makes it a versatile intermediate in the synthesis of more complex molecules.
The nomenclature of this compound provides a detailed insight into its chemical structure. The term "Bicyclo[3.1.1]heptane" indicates a bicyclic system with three carbon atoms forming a bridge between two six-membered rings, while the "-1-carboxylic acid" suffix denotes the presence of a carboxylic acid functional group at the first carbon position of the heptane ring system. The long-tail keyword, "5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-", further specifies the substitution pattern on the bicyclic core, highlighting the presence of an amine group that is protected by a fluorenylmethoxycarbonyl (Fmoc) group.
Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in drug discovery. The structural features of Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- make it an attractive scaffold for designing novel therapeutic agents. The rigid bicyclic core provides stability and predictability in biological interactions, while the presence of both carboxylic acid and amide functionalities allows for further derivatization and modification.
In particular, the Fmoc protection on the amine group is a common strategy in peptide synthesis and drug development. The Fmoc group not only prevents unwanted side reactions but also serves as a removable protecting group during synthetic protocols. This feature makes Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- a valuable building block for constructing more complex peptidomimetics and small-molecule drugs.
Recent studies have demonstrated the potential of this compound in various pharmacological applications. For instance, researchers have explored its utility in developing inhibitors targeting specific enzyme families involved in metabolic disorders and cancer pathways. The unique structural motif of this compound allows for selective binding to biological targets, thereby enhancing its therapeutic efficacy.
The synthesis of Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiopurity, which are critical for pharmaceutical applications.
The compound's solubility profile and stability under various conditions have also been extensively studied. These physicochemical properties are essential for formulating drug candidates that can be effectively administered through different routes, such as oral or intravenous delivery systems.
Future research directions may focus on optimizing synthetic routes to improve scalability and cost-efficiency, as well as exploring novel derivatives with enhanced biological activity. The growing interest in structure-based drug design underscores the importance of compounds like Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- in advancing therapeutic strategies.
In conclusion, Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2138027-98-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications in drug development.
2138027-98-0 (Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)